Cas no 913979-70-1 ((S)-tert-Butyl 2-(2,2,2-trifluoroacetyl)pyrrolidine-1-carboxylate)

• Product Name: (S)-tert-Butyl 2-(2,2,2-trifluoroacetyl)pyrrolidine-1-carboxylate
• CAS No: 913979-70-1
• MF: C₁₁H₁₆F₃NO₃
• MW: 267.244853973389
• CID: 1034597
• PubChem ID: 57726631
• Update Time: 2025-05-19

(S)-tert-Butyl 2-(2,2,2-trifluoroacetyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl 2-(2,2,2-trifluoroacetyl)pyrrolidine-1-carboxylate
• tert-butyl (2S)-2-(2,2,2-trifluoroacetyl)pyrrolidine-1-carboxylate
• BS-17977
• D82644
• (S)-tert-Butyl2-(2,2,2-trifluoroacetyl)pyrrolidine-1-carboxylate
• J-502531
• tert-Butyl (2S)-2-(trifluoroacetyl)pyrrolidine-1-carboxylate
• OPXZYCVUEJSXKH-ZETCQYMHSA-N
• (S)-1-Boc-2-(2,2,2-trifluoroacetyl)pyrrolidine
• SCHEMBL8248514
• 913979-70-1
• MFCD22570647
• AKOS016014521
• tert-butyl (S)-2-(2,2,2-trifluoroacetyl)pyrrolidine-1-carboxylate
• DTXSID50727775
• CS-0154726
• DB-290309

• Inchi： 1S/C11H16F3NO3/c1-10(2,3)18-9(17)15-6-4-5-7(15)8(16)11(12,13)14/h7H,4-6H2,1-3H3/t7-/m0/s1
• InChI Key： OPXZYCVUEJSXKH-ZETCQYMHSA-N
• SMILES： FC(C([C@@H]1CCCN1C(=O)OC(C)(C)C)=O)(F)F

Computed Properties

• Exact Mass: 267.10822786g/mol
• Monoisotopic Mass: 267.10822786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on (S)-tert-Butyl 2-(2,2,2-trifluoroacetyl)pyrrolidine-1-carboxylate

Introduction to (S)-tert-Butyl 2-(2,2,2-Trifluoroacetyl)pyrrolidine-1-Carboxylate (CAS No. 913979-70-1)

The compound (S)-tert-butyl 2-(2,2,2-trifluoroacetyl)pyrrolidine-1-carboxylate (CAS No. 913979-70-1) is a highly specialized organic compound with significant applications in the field of organic synthesis and pharmaceutical research. This compound is characterized by its unique structure, which combines a pyrrolidine ring with a trifluoroacetyl group and a tert-butyl ester moiety. The S configuration at the chiral center highlights its stereochemical importance, making it a valuable intermediate in asymmetric synthesis.

Recent studies have demonstrated the versatility of this compound in constructing complex molecular architectures. For instance, researchers have utilized it as a key intermediate in the synthesis of bioactive molecules, including potential drug candidates. The trifluoroacetyl group imparts unique electronic and steric properties, enabling this compound to participate in a wide range of chemical reactions, such as nucleophilic acyl substitutions and enantioselective reductions.

The synthesis of (S)-tert-butyl 2-(2,2,2-trifluoroacetyl)pyrrolidine-1-carboxylate involves advanced methodologies that emphasize stereocontrol and functional group compatibility. One notable approach reported in the literature involves the use of chiral catalysts to achieve high enantiomeric excess during the formation of the pyrrolidine ring. This method not only ensures the desired stereochemistry but also enhances the overall efficiency of the synthesis process.

From an analytical standpoint, this compound has been thoroughly characterized using modern spectroscopic techniques such as NMR and mass spectrometry. These studies have provided critical insights into its molecular structure and stability under various conditions. Additionally, computational chemistry methods have been employed to predict its reactivity and interaction with biological systems, further underscoring its potential as a building block in medicinal chemistry.

In terms of applications, (S)-tert-butyl 2-(2,2,2-trifluoroacetyl)pyrrolidine-1-carboxylate has shown promise in peptide synthesis and as a precursor for bioisosteric replacements in drug design. Its ability to undergo selective transformations makes it an invaluable tool for chemists aiming to develop novel therapeutic agents. Recent advancements in catalytic asymmetric synthesis have also highlighted its role in constructing chiral centers with high precision.

Moreover, this compound has been utilized in the development of environmentally friendly synthetic routes. By incorporating fluorinated groups into its structure, it contributes to the creation of more stable and bioavailable molecules while minimizing waste generation during the synthesis process.

In conclusion, (S)-tert-butyl 2-(2,2,2-trifluoroacetyl)pyrrolidine-1-carboxylate (CAS No. 913979-70-1) stands out as a pivotal compound in contemporary organic chemistry. Its unique structure, coupled with cutting-edge synthetic methodologies and applications across diverse fields, positions it as an essential component in advancing chemical research and development.